Cas no 208465-10-5 (N,N'-Bis(Boc)-N''-(4-hydroxybutyl)guanidine)

• Product Name: N,N'-Bis(Boc)-N''-(4-hydroxybutyl)guanidine
• CAS No: 208465-10-5
• MF: C₁₅H₂₉N₃O₅
• MW: 331.407864332199
• CID: 5071281
• PubChem ID: 11461690
• Update Time: 2024-11-07

N,N'-Bis(Boc)-N''-(4-hydroxybutyl)guanidine Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-[N'-(4-hydroxybutyl)-N-[(2-methylpropan-2-yl)oxycarbonyl]carbamimidoyl]carbamate
• N,N'-Bis(Boc)-N''-(4-hydroxybutyl)guanidine
• 4-[2,3-Bis(tert-butoxycarbonyl)guanidino]-1-butanol
• C,C'-Bis(1,1-dimethylethyl) N,N'-[(4-hydroxybutyl)carbonimidoyl]bis[carbamate]
• Carbamic acid, [(4-hydroxybutyl)carbonimidoyl]bis-, bis(1,1-dimethylethyl) ester
• CS-0132257
• Carbamic acid, N,N'-[(4-hydroxybutyl)carbonimidoyl]bis-, C,C'-bis(1,1-dimethylethyl) ester
• 208465-10-5
• (E)-tert-Butyl (tert-butoxycarbonylamino)(4-hydroxybutylamino)methylenecarbamate
• E81574
• SCHEMBL17029991
• SCHEMBL18257732

• Inchi： 1S/C15H29N3O5/c1-14(2,3)22-12(20)17-11(16-9-7-8-10-19)18-13(21)23-15(4,5)6/h19H,7-10H2,1-6H3,(H2,16,17,18,20,21)
• InChI Key： MOPUEYNHUWVCKB-UHFFFAOYSA-N
• SMILES： O(C(N/C(=N/CCCCO)/NC(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 331.21072103 g/mol
• Monoisotopic Mass: 331.21072103 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 109
• Molecular Weight: 331.41